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Compound of Interest

Compound Name: Ritlecitinib tosylate

Cat. No.: B12366228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core molecular information for ritlecitinib tosylate, a kinase inhibitor. The

data is presented to support research and development activities.

Molecular Data Summary
The fundamental molecular characteristics of ritlecitinib tosylate are detailed below. This

information is critical for a range of applications, from experimental design to formulation

development.

Property Value

Molecular Formula C22H27N5O4S[1][2]

Molecular Weight 457.55 g/mol [2][3][4]

CAS Number 2192215-81-7[1][3][4]

Chemical Structure and Signaling
Ritlecitinib tosylate is an orally active and selective Janus kinase 3 (JAK3) inhibitor. Its

mechanism of action involves the inhibition of signaling pathways crucial for immune cell

activation and proliferation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b12366228?utm_src=pdf-interest
https://www.benchchem.com/product/b12366228?utm_src=pdf-body
https://www.benchchem.com/product/b12366228?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ritlecitinib-tosylate
https://www.pfizermedical.com/litfulo/description
https://www.pfizermedical.com/litfulo/description
https://www.medkoo.com/products/35016
https://www.medchemexpress.com/ritlecitinib-tosylate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ritlecitinib-tosylate
https://www.medkoo.com/products/35016
https://www.medchemexpress.com/ritlecitinib-tosylate.html
https://www.benchchem.com/product/b12366228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To illustrate the logical relationship of the compound's components, the following diagram

breaks down ritlecitinib tosylate into its constituent active moiety and salt form.

Ritlecitinib Tosylate

Ritlecitinib (Active Moiety)
C15H19N5O

contains

p-Toluenesulfonic Acid (Tosylate)
C7H8O3S

contains

Click to download full resolution via product page

Decomposition of Ritlecitinib Tosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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